N'-[(2-fluorobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 2-fluorobenzoate
• InChI: InChI=1S/C14H11FN2O2/c15-12-9-5-4-8-11(12)14(18)19-17-13(16)10-6-2-1-3-7-10/h1-9H,(H2,16,17)
• InChI Key: XREWSRUUGOMZIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC=C2F)N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2F)/N
• Molecular Formula: C14H11FN2O2
• Molecular Weight: 258.25 g/mol

Description

N-[(2-fluorobenzoyl)oxy]benzenecarboximidamide, also known as FUB-CIN, is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of benzimidazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[(2-fluorobenzoyl)oxy]benzenecarboximidamide involves its binding to the CB1 receptor, which leads to the activation of downstream signaling pathways. This activation results in the modulation of various neurotransmitter systems, including the endocannabinoid system, which plays a crucial role in regulating pain, mood, and appetite. This compound has been shown to have higher affinity and selectivity for the CB1 receptor compared to other cannabinoids, making it a valuable tool for studying the function of this receptor.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects, including analgesic, anxiolytic, and anticonvulsant properties. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. This compound has been suggested to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including chronic pain, anxiety, and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(2-fluorobenzoyl)oxy]benzenecarboximidamide in lab experiments is its high affinity and selectivity for the CB1 receptor, which allows for more specific and targeted studies. However, one of the limitations of using this compound is its relatively new status as a research compound, which means that there is limited information available on its long-term effects and potential toxicity. Additionally, the synthesis of this compound can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N'-[(2-fluorobenzoyl)oxy]benzenecarboximidamide, including further studies on its mechanism of action and potential therapeutic applications. One area of interest is the role of CB1 receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's, and this compound could be a valuable tool in these studies. Additionally, further research is needed to determine the safety and toxicity of this compound, particularly in long-term studies. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its widespread use in scientific research.

Scientific Research Applications

N'-[(2-fluorobenzoyl)oxy]benzenecarboximidamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been reported to act as a potent and selective ligand for the cannabinoid receptor type 1 (CB1), which is a G protein-coupled receptor that is widely expressed in the central nervous system. This compound has been used to study the role of CB1 receptors in various physiological and pathological processes, including pain, anxiety, addiction, and neurodegenerative diseases.